![molecular formula C10H10N2O B097033 2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 16867-28-0](/img/structure/B97033.png)
2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
Overview
Description
2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one (DMPP) is a heterocyclic compound that has been studied for a variety of scientific research applications. DMPP is a member of the pyrido[1,2-a]pyrimidin-4-one family of heterocyclic compounds and is composed of a nitrogen atom and a five-membered ring. It is a colorless, odorless, and non-irritating substance with a melting point of 162-164°C and a boiling point of 340-342°C.
Scientific Research Applications
Crystal Structure Analysis
The compound 2,8-dimethyl-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one, closely related to 2,6-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one, has been synthesized and its structure established through spectral analysis and X-ray diffraction. This analysis revealed the planarity of the pyrido-pyrimidine moiety and the presence of C-H⋯O and C-H⋯Cl hydrogen bonds, along with π-π interactions, suggesting potential applications in crystallography and molecular design (Anthal et al., 2014).
Chemical Synthesis and Reactivity
The reactivity of 4H-pyrido[1,2-a]pyrimidin-4-ones in chemical synthesis is explored in several studies. For example, Vilsmeier-Haack formylation can be used for synthesizing 2-substituted 3-formyl-4H-pyrido[1,2-a]pyrimidin-4-ones, showing the potential for creating diverse chemical derivatives (Horváth & Hermecz, 1986). Another study examines the synthesis of pyrido[2,3-d]pyrimidine derivatives using Brønsted-acidic ionic liquid as a catalyst, highlighting the molecule's versatility in organic synthesis (Nia et al., 2013).
Biological Activities
A study on the synthesis of 2-substituted pyrido[2,3-d]pyrimidin-4(1H)-ones and their antibacterial activity suggests the potential application of this compound class in developing antimicrobial agents, although the specific compound this compound was not directly studied (Narayana et al., 2009).
Potential as Anti-Allergic and Anti-Asthmatic Agent
The immunopharmacological profile of a closely related compound, 2,7-dimethyl-3-nitro-4H pyrido[1,2-a] pyrimidine-4-one, was investigated in vitro and in vivo. It exhibited promising anti-inflammatory, anti-histaminic, and bronchorelaxant activities, suggesting potential applications in allergy and asthma treatment (Youssouf et al., 2008).
Environmental Chemistry
An environmentally friendly method for constructing 4H-pyrido[1,2-a]pyrimidin-4-one, using water as a solvent in the absence of catalysts, highlights the compound's potential applications in green chemistry and sustainable practices (Yan et al., 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2,6-dimethylpyrido[1,2-a]pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-7-6-10(13)12-8(2)4-3-5-9(12)11-7/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPQKNTNJVQSGIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC(=CC(=O)N12)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20344857 | |
Record name | 2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20344857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16867-28-0 | |
Record name | 2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20344857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does phenobarbital and 3-methylcholanthrene treatment differentially affect the metabolism of 2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one in rat liver?
A: The research paper by [] investigates the metabolism of 3-ethyl-2,6-dimethyl-4H-pyrido(1,2-alpha)pyrimidin-4-one (a derivative of this compound) in rat liver. It demonstrates that pretreatment with phenobarbital (PB) and 3-methylcholanthrene (MC), both known inducers of specific cytochrome P450 enzymes, leads to distinct metabolic profiles.
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